Cas no 65568-07-2 (2-(2,5-Dimethoxyphenyl)-1-(2,4,6-trihydroxyphenyl)ethan-1-one)

2-(2,5-Dimethoxyphenyl)-1-(2,4,6-trihydroxyphenyl)ethan-1-one structure
65568-07-2 structure
Product Name:2-(2,5-Dimethoxyphenyl)-1-(2,4,6-trihydroxyphenyl)ethan-1-one
CAS No:65568-07-2
MF:C16H16O6
MW:304.294645309448
CID:2794136
PubChem ID:71370456
Update Time:2025-04-21

2-(2,5-Dimethoxyphenyl)-1-(2,4,6-trihydroxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-(2,5-Dimethoxyphenyl)-1-(2,4,6-trihydroxyphenyl)ethan-1-one
    • DTXSID70793437
    • 65568-07-2
    • Inchi: 1S/C16H16O6/c1-21-11-3-4-15(22-2)9(5-11)6-12(18)16-13(19)7-10(17)8-14(16)20/h3-5,7-8,17,19-20H,6H2,1-2H3
    • InChI Key: QCBAUJPHTDEXIB-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1CC(C1C(=CC(=CC=1O)O)O)=O)OC

Computed Properties

  • Exact Mass: 304.09468823Da
  • Monoisotopic Mass: 304.09468823Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 96.2Ų
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